Cas no 358656-78-7 ((2E)-3-(2-Ethoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-Ethoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 358656-78-7
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• MDL: MFCD01901486
• CID: 4713470
• Update Time: 2025-10-25

(2E)-3-(2-Ethoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-Ethoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one

• MDL： MFCD01901486
• Inchi： 1S/C17H15NO4/c1-2-22-17-9-4-3-6-13(17)10-11-16(19)14-7-5-8-15(12-14)18(20)21/h3-12H,2H2,1H3
• InChI Key： DVOKYABWMUWQOO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C=CC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 297.1
• Monoisotopic Mass: 297.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 72.1

Additional information on (2E)-3-(2-Ethoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-3-(2-Ethoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one (CAS No. 358656-78-7)

(2E)-3-(2-Ethoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one, with the CAS number 358656-78-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This α,β-unsaturated ketone derivative is characterized by its unique molecular structure, featuring an ethoxyphenyl group and a nitrophenyl moiety. Its E-configuration (trans) across the double bond is critical for its biological and chemical properties, making it a subject of interest for researchers exploring drug discovery, photophysical applications, and organic synthesis.

The compound’s molecular formula (C17H15NO4) and molecular weight (297.31 g/mol) reflect its moderate polarity, which influences its solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol. Recent studies highlight its potential as a scaffold for kinase inhibitors, owing to the nitrophenyl group’s electron-withdrawing properties, which enhance binding affinity in enzymatic assays. Additionally, its conjugated double bond system makes it a candidate for fluorescent probes or nonlinear optical materials, aligning with the growing demand for advanced functional materials in nanotechnology.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for (2E)-3-(2-Ethoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one to reduce reliance on hazardous reagents. Computational modeling, including density functional theory (DFT) calculations, has been employed to predict its reactivity and optimize synthetic yields. This approach resonates with the industry’s shift toward sustainable methodologies, a topic frequently searched in academic and industrial forums.

The compound’s spectroscopic properties (e.g., UV-Vis absorption maxima near 350 nm) are pivotal for applications in photocatalysis and solar cell research. Its nitro group also offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. Such versatility addresses common search queries like "modifiable aromatic ketones" or "nitrophenyl-based building blocks," underscoring its relevance in interdisciplinary research.

Quality control of CAS 358656-78-7 relies on advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Purity thresholds (>98%) are essential for reproducible results in biological assays, a concern frequently raised in peer-reviewed literature and online discussions. Storage recommendations typically suggest anhydrous conditions at -20°C to prevent degradation, a detail critical for laboratory safety protocols.

Emerging trends link (2E)-3-(2-Ethoxyphenyl)-1-(3-nitrophenyl)prop-2-en-1-one to anti-inflammatory and antioxidant research, with preliminary studies indicating modulation of reactive oxygen species (ROS). These findings align with popular health-centric searches, such as "natural compound analogs for oxidative stress". However, further in vivo validation is needed to substantiate these claims, a gap often highlighted in scientific forums.

In summary, 358656-78-7 represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable synthesis. Its structural features and adaptable properties make it a valuable candidate for addressing contemporary challenges in life sciences and renewable energy, while adhering to the principles of green chemistry and precision molecular design.